1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-4-pyridin-3-ylsulfonylpiperazine
• InChI: InChI=1S/C19H23N7O3S/c1-2-29-17-7-5-16(6-8-17)26-19(21-22-23-26)15-24-10-12-25(13-11-24)30(27,28)18-4-3-9-20-14-18/h3-9,14H,2,10-13,15H2,1H3
• InChI Key: LEAYHXBKCBHJMO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)S(=O)(=O)C4=CN=CC=C4
• Molecular Formula: C19H23N7O3S
• Molecular Weight: 429.5 g/mol

Description

1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine is a useful research compound. Its molecular formula is C19H23N7O3S and its molecular weight is 429.5. The purity is usually 95%.
BenchChem offers high-quality 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has led to the synthesis and exploration of compounds with structural similarities to 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine, targeting various biological pathways. For instance, studies on bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives have shown potent 5-HT2 antagonist activity, suggesting potential applications in neuropharmacology and the treatment of disorders associated with the serotonin pathway (Watanabe et al., 1992). Similarly, the discovery of G protein-biased dopaminergics with a pyrazolo[1,5-a]pyridine substructure highlights the compound's relevance in designing novel therapeutics for neurological conditions (Möller et al., 2017).

Antimicrobial Properties

Compounds derived from the core structure of 1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine have demonstrated antimicrobial activities. The synthesis of novel 1,2,4-triazole derivatives and their evaluation against various microorganisms provide insights into the potential of these compounds in addressing resistant bacterial and fungal infections (Bektaş et al., 2007).

Pharmaceutical Development

The compound's structural motifs are integral in the development of pharmaceuticals, as evidenced by research on azetidine, pyrrolidine, and piperidine derivatives for potential use as migraine treatments. These studies reflect the compound's utility in creating medications with fewer side effects and targeted therapeutic actions (Habernickel, 2001).

Anti-Inflammatory and Analgesic Agents

Research into benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showcases the compound's role in developing new treatments for inflammation and pain management. These compounds' ability to inhibit cyclooxygenase enzymes and their significant analgesic and anti-inflammatory activities highlight their potential in drug development (Abu‐Hashem et al., 2020).

Diagnostic Imaging

Analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) with polar functionality and reduced lipophilicity have been investigated for potential use as positron emission tomography (PET) radiotracers, indicating the compound's application in diagnostic imaging and oncology (Abate et al., 2011).